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Compound of Interest

Compound Name: Potassium tartrate

Cat. No.: B1212149 Get Quote

An In-depth Technical Guide to Potassium
Tartrate (K₂C₄H₄O₆)
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular formula, structure, and key

technical data associated with potassium tartrate (K₂C₄H₄O₆). It is intended to serve as a

valuable resource for professionals in research and development who require detailed

information on this compound.

Chemical Identity and Molecular Structure
Potassium tartrate, systematically named dipotassium (2R,3R)-2,3-dihydroxybutanedioate, is

the potassium salt of L-tartaric acid.[1][2] It is often referred to as dipotassium tartrate or

argol.[2][3] It is crucial to distinguish it from potassium bitartrate (KC₄H₅O₆), also known as

cream of tartar, with which it is frequently confused.[2][3]

The molecular formula of potassium tartrate is K₂C₄H₄O₆.[1][3] Its structure consists of a

tartrate anion and two potassium cations. The tartrate anion possesses two stereocenters, and

the naturally occurring form is derived from L-tartaric acid.

Molecular Structure:
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Physicochemical Properties
A summary of the key physicochemical properties of potassium tartrate is presented in the

table below. This data is essential for its application in various experimental and industrial

settings.

Property Value References

Molecular Weight 226.27 g/mol [1][3]

Appearance
White crystalline or granulated

powder
[1]

Density 1.984 g/cm³

Solubility in Water Soluble [2]

Solubility in Alcohol Insoluble [2]

pH of 1% aqueous solution 7.0 - 9.0 [1]

Crystal Structure Monoclinic

Note: Some sources may refer to a hemihydrate form (K₂C₄H₄O₆ · 0.5H₂O).[4][5][6]

Experimental Protocols
Synthesis of Dipotassium Tartrate
This protocol is based on the reaction of potassium hydrogen tartrate with a stoichiometric

amount of potassium hydroxide.

Materials:

Potassium hydrogen tartrate (KHC₄H₄O₆)

Potassium hydroxide (KOH)

Distilled water

Ethanol
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pH meter or pH indicator strips

Magnetic stirrer and stir bar

Heating mantle

Büchner funnel and filter paper

Crystallizing dish

Drying oven

Procedure:

Dissolution: In a beaker, dissolve a known mass of potassium hydrogen tartrate in distilled

water with gentle heating and stirring.

Neutralization: While monitoring the pH, slowly add a stoichiometric equivalent of potassium

hydroxide solution to the potassium hydrogen tartrate solution. The reaction is complete

when a stable pH of 7.0-8.0 is reached.

Filtration: If any cloudiness persists, filter the hot solution to remove any insoluble impurities.

Crystallization: Transfer the clear filtrate to a crystallizing dish. Allow the solution to cool

slowly to room temperature. Further cooling in an ice bath can promote crystallization.

Isolation: Collect the precipitated crystals by vacuum filtration using a Büchner funnel.

Washing: Wash the crystals with a small amount of cold ethanol to remove any remaining

soluble impurities.

Drying: Dry the purified potassium tartrate crystals in a drying oven at a temperature below

100°C to a constant weight.

Below is a workflow diagram illustrating the synthesis and purification process.
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Synthesis

Purification

Start: Potassium Hydrogen Tartrate
and Potassium Hydroxide

Dissolution in Water
(with heating and stirring)

Neutralization with KOH
(Monitor pH to 7.0-8.0)

Hot Filtration
(remove impurities)

Transfer to Purification

Crystallization
(slow cooling)

Isolation by Vacuum Filtration

Wash with Cold Ethanol

Drying in Oven

end

Final Product:
Pure Dipotassium Tartrate
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Potassium Sodium Tartrate
(Rochelle Salt)

Potassium Sulfate
(K2SO4)

Filtration -> Purification -> Precipitation -> Drying

Potassium Tartrate
(K2C4H4O6)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Potassium Tartrate | C4H4K2O6 | CID 8984 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. POTASSIUM TARTRATE - Ataman Kimya [atamanchemicals.com]

3. Learn About the Preparation of Potassium Tartrate [unacademy.com]

4. Di-Potassium tartrate hemihydrate | C4H6K2O7 | CID 16211711 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Potassium tartrate dibasic hemihydrate - L-(+)-Tartaric acid dipotassium salt, Dipotassium
tartrate hemihydrate [sigmaaldrich.com]

6. CAS 6100-19-2: Potassium tartrate dibasic hemihydrate [cymitquimica.com]

To cite this document: BenchChem. [Molecular formula and structure of potassium tartrate
(K2C4H4O6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212149#molecular-formula-and-structure-of-
potassium-tartrate-k2c4h4o6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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